Cas no 88733-61-3 (Benzene, 1-decynyl-)

Benzene, 1-decynyl- structure
Benzene, 1-decynyl- structure
Product Name:Benzene, 1-decynyl-
CAS No:88733-61-3
MF:C16H22
MW:214.345884799957
CID:622840
Update Time:2023-08-03

Benzene, 1-decynyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 3-decynyl-
    • 1-Phenyl-1-decyne
    • Benzene, 1-decynyl-
    • Inchi: 1S/C16H22/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9,11-12,14-15H,2-8H2,1H3
    • InChI Key: JPWJCYLWZFYUBK-UHFFFAOYSA-N
    • SMILES: C(CCCC#CC1C=CC=CC=1)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Topological Polar Surface Area: 0
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